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Introduction
Clazuril is a synthetic anticoccidial agent belonging to the benzeneacetonitrile group of

compounds, which are derivatives of triazines. It is structurally and functionally closely related

to Diclazuril. These compounds are highly effective against various species of the protozoan

parasite Eimeria, the causative agent of coccidiosis in poultry. Coccidiosis is a significant

disease in the poultry industry, leading to intestinal lesions, poor nutrient absorption, reduced

weight gain, and in severe cases, mortality. This document provides detailed application notes

and protocols for the administration of Clazuril in experimental bird studies, primarily focusing

on broiler chickens. Due to the limited availability of public data on Clazuril in broiler chickens,

efficacy data and some dosage information from its close analog, Diclazuril, are used as a

reference and should be adapted accordingly in experimental designs.

Mechanism of Action
Clazuril and other triazine derivatives exert their coccidiocidal effect by disrupting the life cycle

of Eimeria parasites. The primary mode of action is the inhibition of nuclear division in the

developing schizonts and gametocytes within the intestinal cells of the host. This interference

with the parasite's reproductive stages effectively halts the progression of the infection and

reduces the shedding of oocysts into the environment. Specifically, Clazuril has been shown to

cause degenerative changes in schizonts and gametocytes, leading to a reduced number of
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merozoites, abnormal microgametocytes, and the absence of typical wall-forming bodies in

macrogametocytes, ultimately preventing the formation of oocysts[1].

Data Presentation: Efficacy of Triazine
Anticoccidials in Broiler Chickens
The following tables summarize the typical efficacy data for triazine anticoccidials, primarily

based on studies with Diclazuril, which is expected to have a similar efficacy profile to

Clazuril. These tables are intended to serve as a guide for expected outcomes in experimental

trials with Clazuril.

Table 1: Prophylactic Efficacy of In-Feed Diclazuril Against Experimental Coccidiosis in Broiler

Chickens

Treatment
Group

Dosage
(ppm in
feed)

Mean Body
Weight
Gain (g)

Feed
Conversion
Ratio (FCR)

Mean
Lesion
Score*

Oocyst
Production
(OPG)**

Uninfected

Control
0 550 1.60 0.0 0

Infected

Control
0 450 1.85 3.5 >1,000,000

Diclazuril 0.5 540 1.65 0.5 <50,000

Diclazuril 1.0 545 1.62 0.2 <10,000

Diclazuril 2.0 548 1.61 0.1 <5,000

*Lesion scores are typically graded on a scale of 0 (no lesions) to 4 (severe lesions) for

different intestinal sections. **OPG: Oocysts Per Gram of feces. (Data synthesized from

multiple studies on Diclazuril for illustrative purposes)[2][3][4].

Table 2: Therapeutic Efficacy of Water-Soluble Diclazuril Against Coccidiosis in Broiler

Chickens
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Treatment
Group

Dosage in
Drinking Water

Duration of
Treatment

Mean Oocyst
Count
Reduction (%)

Mortality Rate
(%)

Infected Control - - 0 15

Diclazuril (1%

solution)
1 ml / 4 liters

2 consecutive

days
>95 <2

Diclazuril (1%

solution)

1 ml / 8 liters

(prophylactic)

7 days prior to

infection
>98 <1

(Data adapted from studies on water-soluble Diclazuril formulations)[5][6].

Experimental Protocols
Protocol 1: Battery Cage Efficacy Trial for Prophylactic
Administration of Clazuril
Objective: To evaluate the prophylactic efficacy of various doses of Clazuril administered in the

feed against a mixed Eimeria species challenge in broiler chickens.

Materials:

Day-old broiler chicks (e.g., Ross 308, Cobb 500)

Battery cages with wire floors, equipped with feeders and drinkers

Basal starter feed (unmedicated)

Clazuril (technical grade or premix)

Sporulated oocysts of a mixed culture of pathogenic Eimeria species (e.g., E. acervulina, E.

maxima, E. tenella)

Syringes and gavage tubes for oral inoculation

Weighing scale
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Fecal collection trays

McMaster counting chambers for oocyst enumeration

Microscope

Experimental Design:

Animal Allocation: Randomly allocate day-old chicks to different treatment groups (n=10-12

birds per group, with at least 3 replicates per treatment).

Treatment Groups:

Group A: Uninfected, unmedicated control

Group B: Infected, unmedicated control

Group C: Infected, Clazuril at Dose 1 (e.g., 0.5 ppm in feed)

Group D: Infected, Clazuril at Dose 2 (e.g., 1.0 ppm in feed)

Group E: Infected, Clazuril at Dose 3 (e.g., 2.0 ppm in feed)

Medicated Feed Preparation: Prepare medicated feed by thoroughly mixing the calculated

amount of Clazuril into the basal feed for each treatment group. Ensure homogenous

distribution.

Administration: Provide the respective medicated or unmedicated feed to the birds from day

1 to the end of the experiment (typically 21-28 days).

Infection: On day 14, orally inoculate each bird in the infected groups with a predetermined

dose of mixed sporulated Eimeria oocysts (e.g., 50,000 oocysts per bird in 1 ml of sterile

water). The uninfected control group receives a sham inoculation of sterile water.

Data Collection:

Body Weight: Record individual bird weights at the start of the trial (day 1), on the day of

infection (day 14), and at the end of the trial.
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Feed Intake: Measure feed consumption per cage for each replicate to calculate the Feed

Conversion Ratio (FCR).

Mortality: Record mortality daily.

Lesion Scoring: On day 21 (7 days post-infection), euthanize a subset of birds from each

group (e.g., 4-5 birds per replicate) and perform intestinal lesion scoring according to the

Johnson and Reid method (0-4 scale).

Oocyst Counting: Collect fecal samples from each replicate on days 19, 20, and 21 (5-7

days post-infection) to determine the number of oocysts per gram (OPG) of feces using

the McMaster technique.

Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA

followed by post-hoc tests) to compare the means of different treatment groups for body weight

gain, FCR, lesion scores, and oocyst counts.

Protocol 2: Floor Pen Trial for Therapeutic
Administration of Clazuril in Drinking Water
Objective: To evaluate the therapeutic efficacy of Clazuril administered in drinking water to

broiler chickens showing clinical signs of coccidiosis.

Materials:

Broiler chickens (2-3 weeks old) housed in floor pens with litter

Water proportioner or medication tanks

Water-soluble formulation of Clazuril

Access to a diagnostic laboratory for oocyst identification and quantification

Experimental Design:

Bird Placement: Place a sufficient number of birds in floor pens to simulate commercial

conditions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1669161?utm_src=pdf-body
https://www.benchchem.com/product/b1669161?utm_src=pdf-body
https://www.benchchem.com/product/b1669161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Natural or Artificial Infection: Allow for natural exposure to coccidial oocysts present in the

litter or introduce a controlled infection.

Monitoring: Closely monitor the flock for clinical signs of coccidiosis, such as bloody

droppings, depression, and ruffled feathers.

Treatment Initiation: Upon the first observation of clinical signs (typically 4-5 days post-

infection in a controlled challenge), initiate treatment.

Treatment Groups:

Group 1: Infected, untreated control

Group 2: Infected, treated with Clazuril in drinking water (e.g., at a concentration

equivalent to 1 ml of a 1% solution per 4 liters of water for 48 hours).

Data Collection:

Mortality: Record daily mortality.

Clinical Signs: Score the severity of clinical signs daily.

Oocyst Shedding: Collect litter samples before and after treatment to monitor oocyst

counts.

Performance Parameters: If the trial duration allows, measure body weight and feed intake

to assess the impact on performance.

Lesion Scoring: At the end of the treatment period, a sample of birds can be examined for

intestinal lesions.
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Caption: Experimental workflow for an anticoccidial efficacy trial in broiler chickens.
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Caption: Mechanism of Clazuril action on the Eimeria life cycle.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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